molecular formula C9H10Cl2N4O2S B8342939 1-(2-Aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)-thiourea

1-(2-Aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)-thiourea

Cat. No.: B8342939
M. Wt: 309.17 g/mol
InChI Key: RVHPSLWQZQYDKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)-thiourea is a useful research compound. Its molecular formula is C9H10Cl2N4O2S and its molecular weight is 309.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10Cl2N4O2S

Molecular Weight

309.17 g/mol

IUPAC Name

1-(2-aminoethyl)-3-(2,6-dichloro-4-nitrophenyl)thiourea

InChI

InChI=1S/C9H10Cl2N4O2S/c10-6-3-5(15(16)17)4-7(11)8(6)14-9(18)13-2-1-12/h3-4H,1-2,12H2,(H2,13,14,18)

InChI Key

RVHPSLWQZQYDKZ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)NC(=S)NCCN)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The thiourea hydrochloride (6) (5.0 g, 14.47 mmole) was suspended in 10 mL of dichloromethane and triethylamine (4 mL, 28.93 mmole) was added in one portion. The mixture was stirred for 4 hours at ambient temperature, and a resulting yellow solid was collected by filtration. The product was dried under vacuum at ambient temperature to provide 3.6 g (80%) of the thiourea (7) as a yellow solid.
Name
thiourea hydrochloride
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Three
Yield
80%

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